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Compound of Interest

Compound Name: RC-3095

Cat. No.: B15569803

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds like RC-3095, a selective bombesin/gastrin-releasing peptide
receptor (GRPR) antagonist, is a critical component of laboratory safety and regulatory
compliance.[1] This document provides a comprehensive, step-by-step guide to ensure the
safe disposal of RC-3095, thereby minimizing environmental impact and workplace hazards.

l. Understanding RC-3095: Key Chemical Data

RC-3095 is a research-grade chemical compound used in laboratory settings.[1] A summary of
its key properties is presented below to inform safe handling and disposal procedures.

Property Value

CAS Number 138147-78-1[2]

Molecular Formula C58H80F3N15011[3]

Molecular Weight 1220.34 g/mol [3]

Target Bombesin Receptor[3]

Storage Sealed storage, away from moisture.[1][3]

Il. Personal Protective Equipment (PPE) and Safety
Measures
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Before handling RC-3095 for any purpose, including disposal, it is imperative to be equipped
with the appropriate Personal Protective Equipment (PPE).

Required PPE:

Splash goggles: To protect eyes from potential splashes.[4]

Full suit or lab coat: To prevent skin contact.[4]

Dust respirator: To avoid inhalation of the compound, especially if in powdered form.[4]

Gloves: Chemical-resistant gloves are essential to prevent direct skin contact.[4]

Boots: To protect feet from spills.[4]
Engineering Controls:

o Use process enclosures, local exhaust ventilation, or other engineering controls to maintain
airborne levels below recommended exposure limits.[4]

o Ensure that a safety shower and eyewash station are readily accessible.

lll. Step-by-Step Disposal Protocol for RC-3095

As RC-3095 is intended for research use only, its disposal must be managed in accordance
with regulations for chemical waste. Do not dispose of RC-3095 via standard trash or sewer
systems.

Step 1: Waste Identification and Segregation

o All materials contaminated with RC-3095, including unused product, empty containers, and
contaminated labware (e.g., pipette tips, vials), should be classified as hazardous chemical
waste.

o Segregate RC-3095 waste from other waste streams such as biological, radioactive, or
general laboratory trash.[5]

Step 2: Waste Collection and Containment

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15569803?utm_src=pdf-body
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.benchchem.com/product/b15569803?utm_src=pdf-body
https://www.benchchem.com/product/b15569803?utm_src=pdf-body
https://www.benchchem.com/product/b15569803?utm_src=pdf-body
https://www.benchchem.com/product/b15569803?utm_src=pdf-body
https://www.benchchem.com/product/b15569803?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Collect all RC-3095 waste in a designated, sturdy, and leak-proof container.[5]

The container must be compatible with the chemical properties of RC-3095.

Ensure the container is clearly and accurately labeled as "Hazardous Waste" and includes
the full chemical name "RC-3095." Do not use abbreviations or chemical formulas.[5]

Keep the waste container securely sealed when not in use.[5]
Step 3: On-site Storage

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from heat and sources of ignition.[4]

o Store flammable waste in a fire-rated cabinet.[5]
e Use secondary containment bins to prevent the spread of material in case of a leak.[5]
Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
RC-3095 waste.

o Follow all institutional and local regulations for scheduling a waste pickup.
In Case of a Spill:

» Small Spill: Use appropriate tools to carefully collect the spilled material and place it into a
convenient, labeled waste disposal container.[4]

» Large Spill: Use a shovel to place the spilled material into a labeled waste disposal
container.[4]

« In either case, ensure you are wearing the appropriate PPE, including a self-contained
breathing apparatus if necessary, to avoid inhalation.[4] Consult a specialist if you are unsure
how to handle a large spill.[4]
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IV. Logical Workflow for RC-3095 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of RC-3095.
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Caption: Logical workflow for the safe disposal of RC-3095.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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